Thermoregulated phase-separable rhodium nanoparticle catalyst for selective hydrogenation of α,β-unsaturated aldehydes and ketones†

RSC Advances Pub Date: 2017-10-30 DOI: 10.1039/C7RA10351D

Abstract

Thermoregulated phase-separable Rh nanoparticles (abbreviated as TPS-Rhnano) were found to be efficient catalysts for selective hydrogenation of C[double bond, length as m-dash]C bonds in α,β-unsaturated aldehydes and ketones with a selectivity of >99% at >99% conversion. More importantly, the catalyst could be easily separated by simple phase separation and reused directly eight times without evident loss in activity and selectivity.

Graphical abstract: Thermoregulated phase-separable rhodium nanoparticle catalyst for selective hydrogenation of α,β-unsaturated aldehydes and ketones
Thermoregulated phase-separable rhodium nanoparticle catalyst for selective hydrogenation of α,β-unsaturated aldehydes and ketones†
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